Cas no 84373-91-1 (2-(2,2-dimethoxyethanesulfonyl)-1,1-dimethoxyethane)

• Product Name: 2-(2,2-dimethoxyethanesulfonyl)-1,1-dimethoxyethane
• CAS No: 84373-91-1
• MF: C₈H₁₈O₆S
• MW: 242.289922237396
• CID: 4212820
• PubChem ID: 12815897
• Update Time: 2025-06-09

2-(2,2-dimethoxyethanesulfonyl)-1,1-dimethoxyethane Chemical and Physical Properties

Names and Identifiers

• Ethane, 1,1'-sulfonylbis[2,2-dimethoxy-
• 2-(2,2-dimethoxyethanesulfonyl)-1,1-dimethoxyethane
• 2-[(2,2-DIMETHOXYETHYL)SULFONYL]-1,1-DIMETHOXYETHANE
• 995-405-0
• JDA37391
• AKOS024329232
• SCHEMBL973002
• dimethoxyethyl sulfone
• VCMBFBUXKPEPLM-UHFFFAOYSA-N
• EN300-1720411
• 2-(2,2-dimethoxyethylsulfonyl)-1,1-dimethoxyethane
• 84373-91-1

• Inchi： 1S/C8H18O6S/c1-11-7(12-2)5-15(9,10)6-8(13-3)14-4/h7-8H,5-6H2,1-4H3
• InChI Key： VCMBFBUXKPEPLM-UHFFFAOYSA-N
• SMILES： S(CC(OC)OC)(CC(OC)OC)(=O)=O

Computed Properties

• Exact Mass: 242.08240946Da
• Monoisotopic Mass: 242.08240946Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 2-(2,2-dimethoxyethanesulfonyl)-1,1-dimethoxyethane

Introduction to 2-(2,2-dimethoxyethanesulfonyl)-1,1-dimethoxyethane (CAS No. 84373-91-1) and Its Applications in Modern Chemical Research

2-(2,2-dimethoxyethanesulfonyl)-1,1-dimethoxyethane (CAS No. 84373-91-1) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of novel molecules and the development of innovative therapeutic strategies. Its molecular architecture, featuring both dimethoxy and sulfonyl functional groups, makes it a versatile intermediate in organic synthesis, particularly in the construction of complex heterocyclic compounds.

The significance of 2-(2,2-dimethoxyethanesulfonyl)-1,1-dimethoxyethane lies in its ability to serve as a building block for more intricate chemical entities. Researchers have leveraged its reactivity to develop novel sulfonamide derivatives, which are known for their broad spectrum of biological activities. These derivatives have been explored in various preclinical studies for their potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer.

In recent years, advancements in synthetic methodologies have enabled the efficient preparation of 2-(2,2-dimethoxyethanesulfonyl)-1,1-dimethoxyethane, making it more accessible for industrial and academic research. The compound’s stability under a range of reaction conditions further enhances its utility as a synthetic intermediate. This has led to its incorporation into multi-step synthetic routes aimed at producing high-value pharmaceutical intermediates.

One of the most compelling aspects of CAS No. 84373-91-1 is its role in the development of bioactive molecules with enhanced selectivity and reduced toxicity. For instance, sulfonamide-based drugs have long been recognized for their efficacy in modulating biological pathways without causing significant side effects. The introduction of dimethoxy groups into the sulfonamide core has been shown to improve metabolic stability and pharmacokinetic properties, making these compounds more suitable for clinical applications.

Recent studies have highlighted the compound’s potential in drug discovery pipelines. Researchers have demonstrated its utility in generating libraries of sulfonamide derivatives for high-throughput screening (HTS) campaigns. These libraries have been used to identify novel lead compounds with promising therapeutic profiles. The structural diversity provided by 2-(2,2-dimethoxyethanesulfonyl)-1,1-dimethoxyethane allows chemists to explore various modifications, enabling the optimization of drug candidates for better efficacy and safety.

The compound’s reactivity also extends to its use as a protecting group in organic synthesis. The dimethoxy functionality can be selectively removed under mild conditions, allowing for precise control over the synthetic sequence. This characteristic makes it an invaluable tool for synthetic chemists working on complex molecular architectures.

In addition to its pharmaceutical applications, CAS No. 84373-91-1 has found utility in materials science and agrochemical research. Its ability to form stable complexes with metal ions has been exploited in the development of novel catalysts and coordination polymers. These materials exhibit unique properties that make them suitable for use in catalytic processes and as functional components in advanced materials.

The synthesis of 2-(2,2-dimethoxyethanesulfonyl)-1,1-dimethoxyethane involves multi-step reactions that require careful optimization to ensure high yields and purity. Recent advancements in flow chemistry have enabled the continuous production of this compound, improving scalability and reducing waste generation. Such innovations align with the growing emphasis on sustainable chemical manufacturing practices.

Future research directions may explore the use of CAS No. 84373-91-1 in combinatorial chemistry and de novo drug design. By integrating machine learning algorithms with traditional synthetic methodologies, researchers can accelerate the discovery of novel bioactive molecules derived from this compound. This interdisciplinary approach holds promise for addressing unmet medical needs more efficiently than conventional methods alone.

The versatility of 2-(2,2-dimethoxyethanesulfonyl)-1,1-dimethoxyethane underscores its importance as a chemical building block in modern research. Its unique structural features and reactivity make it an indispensable tool for chemists working across multiple disciplines. As new synthetic techniques and computational methods continue to emerge, the potential applications of this compound are likely to expand further.